Cas no 78524-72-8 (D-Streptamine,O-2-amino-2-deoxy-a-D-glucopyranosyl-(1®4)-O-[O-2-amino-2-deoxy-b-L-idopyranosyl-(1®3)-b-D-ribofuranosyl-(1®5)]-2-deoxy- (9CI))

D-Streptamine,O-2-amino-2-deoxy-a-D-glucopyranosyl-(1®4)-O-[O-2-amino-2-deoxy-b-L-idopyranosyl-(1®3)-b-D-ribofuranosyl-(1®5)]-2-deoxy- (9CI) structure
78524-72-8 structure
Product Name:D-Streptamine,O-2-amino-2-deoxy-a-D-glucopyranosyl-(1®4)-O-[O-2-amino-2-deoxy-b-L-idopyranosyl-(1®3)-b-D-ribofuranosyl-(1®5)]-2-deoxy- (9CI)
CAS No:78524-72-8
MF:C23H44N4O15
MW:616.61326789856
CID:572324
PubChem ID:197219
Update Time:2025-04-19

D-Streptamine,O-2-amino-2-deoxy-a-D-glucopyranosyl-(1®4)-O-[O-2-amino-2-deoxy-b-L-idopyranosyl-(1®3)-b-D-ribofuranosyl-(1®5)]-2-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 6'''-deamino-6'''-hydroxyparomomycin I
    • 5-amino-6-[4,6-diamino-2-[4-[3-amino-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-3-hydroxycyclohexyl]oxy-2-(hydroxymethyl)oxane-3,4-diol
    • 3)-b-D-ribofuranosyl-(1&reg
    • 5)]-2-deoxy- (9CI)
    • 78524-72-8
    • 4,6-diamino-2-{[3-O-(2-amino-2-deoxyhexopyranosyl)pentofuranosyl]oxy}-3-hydroxycyclohexyl 2-amino-2-deoxyhexopyranoside
    • D-Streptamine, O-2-amino-2-deoxy-alpha-D-glucopyranosyl-(1-4)-O-(O-2-amino-2-deoxy-beta-L-idopyranosyl-(1-3)-beta-D-ribofuranosyl-(1-5))-2-deoxy-, (R-(E))-
    • DTXSID60999820
    • D-Streptamine, O-2-amino-2-deoxy-alpha-D-glucopyranosyl)-(1-4)-O-(O-2-amino-2-deoxy-beta-L-idopyranosyl-(1-3)-beta-D-ribofuranosyl-(1-5))-2-deoxy-, hydrate (2:3)
    • 6'''-Hydroxyparmomomycin
    • D-Streptamine,O-2-amino-2-deoxy-a-D-glucopyranosyl-(1®4)-O-[O-2-amino-2-deoxy-b-L-idopyranosyl-(1®3)-b-D-ribofuranosyl-(1®5)]-2-deoxy- (9CI)
    • Inchi: 1S/C23H44N4O15/c24-5-1-6(25)18(40-21-10(26)15(34)13(32)7(2-28)37-21)20(12(5)31)42-23-17(36)19(9(4-30)39-23)41-22-11(27)16(35)14(33)8(3-29)38-22/h5-23,28-36H,1-4,24-27H2
    • InChI Key: VCHIDEKSPVNIGR-UHFFFAOYSA-N
    • SMILES: O(C1C(C(C(CO)O1)OC1C(C(C(C(CO)O1)O)O)N)O)C1C(C(CC(C1OC1C(C(C(C(CO)O1)O)O)N)N)N)O

Computed Properties

  • Exact Mass: 616.28
  • Monoisotopic Mass: 616.28
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 13
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 9
  • Complexity: 869
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 19
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -8.5
  • Topological Polar Surface Area: 342Ų

Experimental Properties

  • Density: 1.67
  • Boiling Point: 953°C at 760 mmHg
  • Flash Point: 530.1°C
  • Refractive Index: 1.677
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